Cas no 894052-85-8 (2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)
2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
- 2-((6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
- 2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
- SDCCGMLS-0065713.P001
- F2507-0218
- 894052-85-8
- 2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
- AKOS024701713
- Acetamide, 2-[[6-(2-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
-
- Inchi: 1S/C12H10N6OS/c13-10(19)7-20-12-16-15-11-5-4-9(17-18(11)12)8-3-1-2-6-14-8/h1-6H,7H2,(H2,13,19)
- InChI Key: IOMWPQWLYJHGRM-UHFFFAOYSA-N
- SMILES: S(CC(N)=O)C1=NN=C2C=CC(C3C=CC=CN=3)=NN21
Computed Properties
- Exact Mass: 286.06368014g/mol
- Monoisotopic Mass: 286.06368014g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 124Ų
Experimental Properties
- Density: 1.60±0.1 g/cm3(Predicted)
- pka: 14.95±0.40(Predicted)
2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2507-0218-2μmol |
2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894052-85-8 | 90%+ | 2μl |
$57.0 | 2023-05-19 | |
| Life Chemicals | F2507-0218-5μmol |
2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894052-85-8 | 90%+ | 5μl |
$63.0 | 2023-05-19 | |
| Life Chemicals | F2507-0218-10μmol |
2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894052-85-8 | 90%+ | 10μl |
$69.0 | 2023-05-19 | |
| Life Chemicals | F2507-0218-20μmol |
2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894052-85-8 | 90%+ | 20μl |
$79.0 | 2023-05-19 | |
| Life Chemicals | F2507-0218-1mg |
2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894052-85-8 | 90%+ | 1mg |
$54.0 | 2023-05-19 | |
| Life Chemicals | F2507-0218-2mg |
2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894052-85-8 | 90%+ | 2mg |
$59.0 | 2023-05-19 | |
| Life Chemicals | F2507-0218-3mg |
2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894052-85-8 | 90%+ | 3mg |
$63.0 | 2023-05-19 | |
| Life Chemicals | F2507-0218-4mg |
2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894052-85-8 | 90%+ | 4mg |
$66.0 | 2023-05-19 | |
| Life Chemicals | F2507-0218-5mg |
2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894052-85-8 | 90%+ | 5mg |
$69.0 | 2023-05-19 | |
| Life Chemicals | F2507-0218-10mg |
2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide |
894052-85-8 | 90%+ | 10mg |
$79.0 | 2023-05-19 |
2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
Compound CAS No. 894052-85-8: 2-{6-(Pyridin-2-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}Acetamide
The compound with CAS No. 894052-85-8, named 2-{6-(Pyridin-2-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}Acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a triazolopyridazine ring system and a pyridine substituent. The presence of these structural elements contributes to its potential as a bioactive agent with diverse applications in drug discovery.
Chemical Structure and Synthesis
The molecule's core structure consists of a 1,2,4-triazolo[4,3-b]pyridazine ring fused with a pyrimidine ring. This heterocyclic system is further substituted with a pyridin-2-yl group at the 6-position and a sulfanylacetamide group at the 3-position. The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, making it more efficient and scalable for potential large-scale production.
Pharmacological Activity
Research into the pharmacological properties of this compound has revealed promising results in various biological assays. Studies have demonstrated that it exhibits potent activity against several disease targets, including cancer and inflammatory conditions. For instance, recent findings indicate that this compound can inhibit key enzymes involved in tumor progression and inflammation pathways. These results highlight its potential as a lead compound for the development of novel therapeutic agents.
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets within cellular pathways. Preclinical studies have shown that it acts as an inhibitor of certain kinases and proteases that are critical for cell proliferation and survival. Additionally, its ability to modulate signaling pathways associated with inflammation suggests its potential utility in treating chronic inflammatory diseases.
Applications in Drug Development
Given its unique chemical properties and biological activity profile, this compound holds significant promise in the field of drug development. Researchers are actively exploring its potential as an anticancer agent by investigating its efficacy in preclinical models of various cancers. Furthermore, its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis and neurodegenerative diseases.
Future Directions
The future of this compound lies in further preclinical studies to evaluate its safety profile and pharmacokinetics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials. Additionally, ongoing research aims to identify additional therapeutic applications by exploring its interactions with other molecular targets.
In conclusion, the compound CAS No. 894052-85-8 represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activity. As research continues to uncover its full potential, it is poised to play a crucial role in the development of innovative therapeutic agents for treating various diseases.
894052-85-8 (2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)